Cas no 1804184-69-7 (6-Mercapto-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 6-Mercapto-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1804184-69-7
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• CID: 4824884
• Update Time: 2023-08-19

6-Mercapto-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C7H5ClN2O2S2/c8-14(11,12)6-2-4(13)1-5-7(6)10-3-9-5/h1-3,13H,(H,9,10)
• InChI Key： BCDXKMUOFLROKK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2=C1N=CN2)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2